Cas no 2138260-50-9 (8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)-)
8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)-
-
- Inchi: 1S/C12H19NO2/c1-11(2-3-11)9-8-10(14)13-12(9)4-6-15-7-5-12/h9H,2-8H2,1H3,(H,13,14)
- InChI Key: NSUFGQLEDGLCKW-UHFFFAOYSA-N
- SMILES: N1C2(CCOCC2)C(C2(C)CC2)CC1=O
8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790584-0.05g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 0.05g |
$1308.0 | 2024-05-22 | |
| Enamine | EN300-790584-0.1g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 0.1g |
$1371.0 | 2024-05-22 | |
| Enamine | EN300-790584-0.25g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 0.25g |
$1432.0 | 2024-05-22 | |
| Enamine | EN300-790584-0.5g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 0.5g |
$1495.0 | 2024-05-22 | |
| Enamine | EN300-790584-1.0g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 1.0g |
$1557.0 | 2024-05-22 | |
| Enamine | EN300-790584-2.5g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 2.5g |
$3051.0 | 2024-05-22 | |
| Enamine | EN300-790584-5.0g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 5.0g |
$4517.0 | 2024-05-22 | |
| Enamine | EN300-790584-10.0g |
4-(1-methylcyclopropyl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2138260-50-9 | 95% | 10.0g |
$6697.0 | 2024-05-22 |
8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)-
8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- (CAS No. 2138260-50-9)
The compound 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- (CAS No. 2138260-50-9) is a highly specialized organic molecule with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the oxygen atom in the 8-position and the nitrogen atom in the 1-position of the spiro system. The spiro[4.5]decan framework provides a rigid and versatile structure that can be further functionalized to explore its potential applications in drug design and materials science.
The structural complexity of this compound is further enhanced by the presence of a 4-(1-methylcyclopropyl) substituent, which introduces additional steric and electronic effects into the molecule. This substituent not only influences the overall conformational flexibility of the compound but also plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of cyclopropyl groups in modulating drug-receptor interactions, making this compound a valuable candidate for exploring novel therapeutic agents.
From a synthetic standpoint, the construction of spiro compounds like 8-Oxa-1-azaspiro[4.5]decan-2-one presents both challenges and opportunities for chemists. The synthesis typically involves multi-step processes that require precise control over stereochemistry and regioselectivity. One common approach involves the use of ring-closing metathesis or other transition-metal-catalyzed reactions to form the spiro system. The incorporation of the 4-(1-methylcyclopropyl) group often necessitates careful planning to ensure optimal yields and purity.
The pharmacological potential of this compound has been explored in several recent studies, particularly in the context of its ability to act as a ligand for various biological targets. For instance, researchers have investigated its interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The unique combination of spiro ring rigidity and cyclopropyl substituent flexibility allows this compound to adopt conformations that facilitate binding to these receptors with high affinity and selectivity.
In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The spiro system's inherent rigidity makes it an attractive candidate for applications in supramolecular chemistry, where it can serve as a building block for self-assembling structures or molecular machines. Recent advancements in this area have demonstrated how such compounds can be used to create stimuli-responsive materials with applications in sensing and drug delivery.
Looking ahead, the continued exploration of 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)- is expected to yield further insights into its structural properties and functional versatility. As researchers continue to refine synthetic methodologies and deepen their understanding of its biological interactions, this compound is poised to play an increasingly important role in both academic research and industrial applications.
2138260-50-9 (8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(1-methylcyclopropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)